Cas no 2731010-63-0 (2-bromo-1,3-dichloro-5-(propan-2-yl)benzene)

• Product Name: 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene
• CAS No: 2731010-63-0
• MF: C₉H₉BrCl₂
• MW: 267.977760076523
• MDL: MFCD34563124
• CID: 5654424
• PubChem ID: 90153493
• Update Time: 2025-10-25

2-bromo-1,3-dichloro-5-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-dichloro-5-isopropylbenzene
• 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene

• MDL： MFCD34563124
• Inchi： 1S/C9H9BrCl2/c1-5(2)6-3-7(11)9(10)8(12)4-6/h3-5H,1-2H3
• InChI Key： AUHUORLXDWGKTK-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C(Br)=C(Cl)C=1)(C)C

Computed Properties

• Exact Mass: 265.92647g/mol
• Monoisotopic Mass: 265.92647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene

Introduction to 2-Bromo-1,3-Dichloro-5-(Propan-2-yl)benzene (CAS No. 2731010-63-0)

2-Bromo-1,3-dichloro-5-(propan-2-yl)benzene, with the CAS number 2731010-63-0, is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex molecular structure, which includes bromine, chlorine, and an isopropyl group attached to a benzene ring. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene is C₉H₉BrCl₂. Its molecular weight is approximately 264.5 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. The presence of multiple halogen atoms in the molecule makes it highly reactive and versatile in various chemical reactions, such as nucleophilic substitution, elimination, and cross-coupling reactions.

In the context of pharmaceutical research, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene has been explored as a key intermediate in the synthesis of novel drug candidates. For instance, recent studies have demonstrated its utility in the development of compounds with potential anti-cancer properties. One notable example is the synthesis of a series of substituted benzene derivatives that exhibit selective cytotoxicity against various cancer cell lines. The bromine and chlorine substituents play crucial roles in modulating the biological activity and selectivity of these compounds.

Beyond pharmaceutical applications, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials with tailored optical and electronic characteristics. For example, researchers have utilized this compound as a building block for the synthesis of conjugated polymers and small molecules with applications in organic electronics and photovoltaic devices.

In chemical synthesis, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene serves as a versatile starting material for a wide range of reactions. Its reactivity can be harnessed to introduce various functional groups onto the benzene ring, thereby expanding its utility in synthetic chemistry. Recent advancements in catalytic methods have further enhanced the efficiency and selectivity of reactions involving this compound. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to couple 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene with boronic acids and other nucleophiles to form complex molecular architectures.

The environmental impact of 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene is an important consideration in its industrial use. While halogenated compounds can pose environmental risks due to their persistence and potential toxicity, recent studies have focused on developing greener synthetic methods to minimize these concerns. For example, researchers have explored the use of environmentally benign solvents and catalysts to reduce the ecological footprint of processes involving this compound.

In conclusion, 2-bromo-1,3-dichloro-5-(propan-2-yl)benzene (CAS No. 2731010-63-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable intermediate in pharmaceutical research, materials science, and synthetic chemistry. Ongoing research continues to uncover new applications and improve synthetic methods involving this compound, further solidifying its importance in modern chemistry.